3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(3,3,5-trimethylcyclohexyl)propanamide

• IUPAC Name: 3-(2-oxo-1,3-benzoxazol-3-yl)-N-(3,3,5-trimethylcyclohexyl)propanamide
• InChI: InChI=1S/C19H26N2O3/c1-13-10-14(12-19(2,3)11-13)20-17(22)8-9-21-15-6-4-5-7-16(15)24-18(21)23/h4-7,13-14H,8-12H2,1-3H3,(H,20,22)
• InChI Key: XCLQOXUKHHODTF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(C1)(C)C)NC(=O)CCN2C3=CC=CC=C3OC2=O
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol

Description

3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(3,3,5-trimethylcyclohexyl)propanamide, also known as Compound A, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of 3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(3,3,5-trimethylcyclohexyl)propanamide A is not fully understood, but studies have suggested that it acts as an inhibitor of the NF-κB pathway, a signaling pathway involved in inflammation and cell survival. By inhibiting this pathway, this compound A can induce apoptosis in cancer cells and reduce inflammation.
Biochemical and Physiological Effects
Studies have shown that this compound A can induce apoptosis in cancer cells, reduce inflammation, and have neuroprotective effects. Additionally, this compound A has been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(3,3,5-trimethylcyclohexyl)propanamide A in lab experiments is its specificity towards the NF-κB pathway, which allows for targeted inhibition of this pathway. However, one limitation is that the mechanism of action of this compound A is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(3,3,5-trimethylcyclohexyl)propanamide A. One area of interest is the development of more efficient synthesis methods for this compound A. Additionally, further studies are needed to fully understand the mechanism of action of this compound A and its potential use in treating neurodegenerative diseases. Furthermore, studies are needed to investigate the potential use of this compound A in combination with other drugs for cancer therapy.

Synthesis Methods

3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(3,3,5-trimethylcyclohexyl)propanamide A can be synthesized through a multi-step process involving the reaction of 3-aminophenol with ethyl acetoacetate, followed by the addition of 3,3,5-trimethylcyclohexanone and acetic anhydride. This is then treated with hydrochloric acid to yield the final product, this compound A.

Scientific Research Applications

3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(3,3,5-trimethylcyclohexyl)propanamide A has been shown to have potential applications in various scientific research areas, including cancer research, inflammation, and neurodegenerative diseases. Studies have shown that this compound A can inhibit the proliferation of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. Additionally, this compound A has been shown to have anti-inflammatory effects, making it a potential treatment for inflammation-related diseases. Furthermore, this compound A has been studied for its neuroprotective effects and potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.